Cas no 2171639-35-1 (tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate
• CAS No: 2171639-35-1
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 6487178
• PubChem ID: 165787594
• Update Time: 2025-10-05

tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate
• 2171639-35-1
• EN300-1646331

• Inchi： 1S/C15H28N2O4/c1-13(2,3)21-12(18)17-8-4-5-14(16,11-17)15(19)6-9-20-10-7-15/h19H,4-11,16H2,1-3H3
• InChI Key： CYOVXWNJPFVNBD-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85Ų

Additional information on tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate (CAS No. 2171639-35-1)

The compound tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate (CAS No. 2171639-35-1) is a highly specialized piperidine derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structural features, including the 4-hydroxyoxan-4-yl moiety and the tert-butyl carbamate protecting group, make it a valuable intermediate for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its versatility in constructing complex molecular architectures, particularly in the synthesis of bioactive molecules and small-molecule therapeutics.

In recent years, the demand for piperidine-based compounds has surged, driven by their widespread use in medicinal chemistry. The tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate stands out due to its balanced hydrophilicity and lipophilicity, which are critical for optimizing drug-like properties. This compound is often explored in the context of central nervous system (CNS) drug development, where piperidine scaffolds are frequently employed to modulate receptor interactions. Its CAS No. 2171639-35-1 serves as a key identifier in chemical databases, facilitating streamlined research and procurement processes.

The synthesis and applications of tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate align with current trends in green chemistry and sustainable pharmaceutical manufacturing. As the industry shifts toward environmentally friendly synthesis routes, this compound’s potential for scalable and efficient production is under investigation. Additionally, its role in peptide mimetics and proteolysis-targeting chimeras (PROTACs) has garnered attention, reflecting the growing interest in targeted protein degradation therapies. These applications position CAS No. 2171639-35-1 as a compound of high relevance in modern drug discovery.

From a structural perspective, the 4-hydroxyoxan-4-yl group introduces a polar functionality that enhances solubility and bioavailability, addressing common challenges in drug formulation. The tert-butyl carbamate (Boc) protecting group, on the other hand, provides stability during synthetic transformations, making this compound a reliable building block for multi-step reactions. Researchers frequently inquire about the deprotection conditions for the Boc group, as this step is crucial for further functionalization. Optimizing these conditions is a hot topic in synthetic chemistry forums and academic discussions.

The compound’s relevance extends to computational chemistry and molecular modeling, where its conformational flexibility and hydrogen-bonding capabilities are studied to predict interaction profiles with biological targets. With the rise of AI-driven drug design, datasets including tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate are being utilized to train algorithms for de novo molecule generation. This intersection of synthetic chemistry and artificial intelligence highlights the compound’s role in cutting-edge research.

In summary, tert-butyl 3-amino-3-(4-hydroxyoxan-4-yl)piperidine-1-carboxylate (CAS No. 2171639-35-1) is a multifaceted compound with broad applicability in drug discovery and organic synthesis. Its structural features, combined with emerging trends in sustainable chemistry and computational drug design, ensure its continued importance in scientific research. As the pharmaceutical industry evolves, this compound is poised to play a pivotal role in the development of next-generation therapeutics.